Valeric Acid-d9
Valeric Acid-d9
Brand Name:
Vulcanchem
CAS No.:
115871-50-6
VCID:
VC0057818
InChI:
InChI=1S/C5H10O2/c1-2-3-4-5(6)7/h2-4H2,1H3,(H,6,7)/i1D3,2D2,3D2,4D2
SMILES:
CCCCC(=O)O
Molecular Formula:
C5H10O2
Molecular Weight:
111.188
Valeric Acid-d9
CAS No.: 115871-50-6
Reference Standards
VCID: VC0057818
Molecular Formula: C5H10O2
Molecular Weight: 111.188
CAS No. | 115871-50-6 |
---|---|
Product Name | Valeric Acid-d9 |
Molecular Formula | C5H10O2 |
Molecular Weight | 111.188 |
IUPAC Name | 2,2,3,3,4,4,5,5,5-nonadeuteriopentanoic acid |
Standard InChI | InChI=1S/C5H10O2/c1-2-3-4-5(6)7/h2-4H2,1H3,(H,6,7)/i1D3,2D2,3D2,4D2 |
Standard InChIKey | NQPDZGIKBAWPEJ-YNSOAAEFSA-N |
SMILES | CCCCC(=O)O |
Synonyms | 1-Butanecarboxylic Acid-d9; NSC 406833-d9; Propylacetic Acid-d9; n-Pentanoic Acid-d9; n-Valeric Acid-d9 |
PubChem Compound | 45934159 |
Last Modified | Nov 11 2021 |
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